Cas no 57241-10-8 (Benzenesulfonamide, 4-methyl-N-1H-1,2,3-triazol-5-yl-)

• Product Name: Benzenesulfonamide, 4-methyl-N-1H-1,2,3-triazol-5-yl-
• CAS No: 57241-10-8
• MF: C₉H₁₀N₄O₂S
• MW: 238.266299724579
• CID: 386780
• PubChem ID: 323584
• Update Time: 2025-04-19

Benzenesulfonamide, 4-methyl-N-1H-1,2,3-triazol-5-yl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-1H-1,2,3-triazol-5-yl-
• 4-methyl-N-(2H-triazol-4-yl)benzenesulfonamide
• Benzenesulfonamide, 4-methyl-N-1H-1,2,3-triazol-4-yl- (9CI)
• 1H-1,2,3-Triazole, benzenesulfonamide deriv.
• AC1L88XU
• AG-G-01761
• CTK1H5019
• CTK8J3966
• N-(1H-[1,2,3]triazol-4-yl)-toluene-4-sulfonamide
• NSC284712
• N-Tosyl-4-(1H-1,2,3-triazolyl)amin
• 57241-10-8
• DTXSID90314527
• 4-Methyl-N-(1H-1,2,3-triazol-5-yl)benzenesulfonamide
• NSC-284712
• 4-Methyl-N-(2H-1,2,3-triazol-4-yl)benzene-1-sulfonamide

• Inchi： 1S/C9H10N4O2S/c1-7-2-4-8(5-3-7)16(14,15)12-9-6-10-13-11-9/h2-6H,1H3,(H2,10,11,12,13)
• InChI Key： NUOOWPBYCMKMJH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=NNN=1)(=O)=O

Computed Properties

• Exact Mass: 238.0526
• Monoisotopic Mass: 238.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.1Ų

Experimental Properties

• Density: 1.492
• Boiling Point: 470.1°C at 760 mmHg
• Flash Point: 238.1°C
• Refractive Index: 1.648
• PSA: 87.74
• LogP: 2.06770